Cas no 946294-23-1 (2-phenoxy-N-({6-phenyl-2H,3H-imidazo2,1-b1,3thiazol-5-yl}methyl)acetamide)

• Product Name: 2-phenoxy-N-({6-phenyl-2H,3H-imidazo2,1-b1,3thiazol-5-yl}methyl)acetamide
• CAS No: 946294-23-1
• MF: C₂₀H₁₉N₃O₂S
• MW: 365.448763132095
• CID: 6536443
• Update Time: 2025-05-21

2-phenoxy-N-({6-phenyl-2H,3H-imidazo2,1-b1,3thiazol-5-yl}methyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-phenoxy-N-({6-phenyl-2H,3H-imidazo2,1-b1,3thiazol-5-yl}methyl)acetamide
• Acetamide, N-[(2,3-dihydro-6-phenylimidazo[2,1-b]thiazol-5-yl)methyl]-2-phenoxy-

• Inchi： 1S/C20H19N3O2S/c24-18(14-25-16-9-5-2-6-10-16)21-13-17-19(15-7-3-1-4-8-15)22-20-23(17)11-12-26-20/h1-10H,11-14H2,(H,21,24)
• InChI Key： JGFHRGJURGHESX-UHFFFAOYSA-N
• SMILES： C(NCC1N2CCSC2=NC=1C1=CC=CC=C1)(=O)COC1=CC=CC=C1

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• pka: 13.89±0.46(Predicted)

Additional information on 2-phenoxy-N-({6-phenyl-2H,3H-imidazo2,1-b1,3thiazol-5-yl}methyl)acetamide

Professional Introduction to 2-phenoxy-N-({6-phenyl-2H,3H-imidazo[2,1-b][1,3]thiazol-5-yl}methyl)acetamide (CAS No. 946294-23-1)

2-phenoxy-N-({6-phenyl-2H,3H-imidazo[2,1-b][1,3]thiazol-5-yl}methyl)acetamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 946294-23-1, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The intricate structure of this molecule, featuring a phenoxymethyl side chain linked to a complex imidazothiazole core, positions it as a candidate for further exploration in drug discovery pipelines.

The imidazothiazole scaffold is particularly noteworthy due to its presence in numerous bioactive natural products and synthetic drugs. Its unique structural features contribute to its ability to interact with biological targets in diverse ways, which is a key factor in its investigation for medicinal chemistry applications. The presence of the phenyl group and the acetylamide moiety further enhances the compound's potential by introducing additional functional sites that can be modulated for improved pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such complex molecules with greater accuracy. These tools have been instrumental in identifying 2-phenoxy-N-({6-phenyl-2H,3H-imidazo[2,1-b][1,3]thiazol-5-yl}methyl)acetamide as a promising lead compound for further optimization. Studies suggest that the compound may exhibit inhibitory activity against various enzymes and receptors implicated in inflammatory and infectious diseases.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves the strategic formation of the imidazothiazole ring system followed by the introduction of the phenoxymethyl group and the acetylamide moiety. Each step is meticulously designed to ensure high yield and purity, which are critical for subsequent biological evaluation. The synthetic route also highlights the versatility of modern chemical methodologies, showcasing how advanced techniques can be applied to construct complex molecular architectures.

In the realm of drug discovery, the biological evaluation of 2-phenoxy-N-({6-phenyl-2H,3H-imidazo[2,1-b][1,3]thiazol-5-yl}methyl)acetamide has revealed intriguing preliminary results. In vitro assays have indicated potential activity against targets such as kinases and proteases, which are known to play pivotal roles in disease pathways. These findings have spurred further investigation into the compound's mechanism of action and its potential therapeutic utility.

The compound's structural features also make it an attractive candidate for structure-based drug design. By leveraging high-resolution crystal structures of protein targets, researchers can rationalize how 2-phenoxy-N-({6-phenyl-2H,3H-imidazo[2,1-b][1,3]thiazol-5-yl}methyl)acetamide interacts with these proteins at a molecular level. This approach allows for the design of analogs with enhanced binding affinity and selectivity, thereby improving drug efficacy and minimizing side effects.

Moreover, the environmental stability and solubility profile of this compound have been carefully evaluated. These physicochemical properties are crucial for determining its suitability for various formulation strategies and delivery systems. Preliminary studies suggest that 2-phenoxy-N-({6-phenyl-2H,3H-imidazo[2,1-b][1,3]thiazol-5-yl}methyl)acetamide exhibits good solubility in common solvents used in pharmaceutical formulations, which bodes well for its future development.

The regulatory landscape surrounding novel chemical entities like 2-phenoxy-N-({6-phenyl-2H,3H-imidazo[2,1-b][1,3]thiazol-5-yl}methyl)acetamide is also an important consideration. Compliance with international regulatory standards ensures that the compound can progress through clinical trials and eventually reach patients in need. Researchers are actively engaged in gathering data to support regulatory submissions and to demonstrate the safety and efficacy of this promising molecule.

Future directions for research on 2-phenoxy-N-{(6-phenyl-H-imidazo[2',1':5',4']bithiazol)-5'-yl}methyl)acetamide include exploring its potential in vivo activities through preclinical models. These studies will provide valuable insights into its pharmacokinetic behavior and therapeutic efficacy across different disease models. Additionally, collaborations between academic institutions and pharmaceutical companies are likely to accelerate the development process by combining expertise in synthetic chemistry with clinical research capabilities.

The impact of this research extends beyond individual compounds; it contributes to the broader understanding of how complex molecular structures can be designed to interact with biological systems effectively. As computational tools continue to evolve and high-throughput screening technologies become more sophisticated, compounds like 2-phenoxy-N-{(6-phenyl-H-imidazo[2',1':5',4']bithiazol)-5'-yl}methyl)acetamide will serve as valuable scaffolds for discovering new treatments for a wide range of diseases.